3-bromo-5-methyl-2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-bromo-5-methyl-2-[1-methyl-5-(trifluoromethyl)pyrazol-4-yl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C13H8BrF6N5/c1-5-3-7(12(15,16)17)25-11(22-5)8(14)9(23-25)6-4-21-24(2)10(6)13(18,19)20/h3-4H,1-2H3
• InChI Key: MIHIWLMZBXPEFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)C(F)(F)F)C3=C(N(N=C3)C)C(F)(F)F)Br
• Molecular Formula: C13H8BrF6N5
• Molecular Weight: 428.13 g/mol

Description

3-bromo-5-methyl-2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C13H8BrF6N5 and its molecular weight is 428.136. The purity is usually 95%.
BenchChem offers high-quality 3-bromo-5-methyl-2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-bromo-5-methyl-2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Pyrazolo[3,4-d]pyrimidine ribonucleosides, which include derivatives of 3-bromo-5-methyl-2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, have been synthesized and evaluated for their biological activities. These compounds have shown significant activity against various viruses and tumor cells, particularly 3-substituted allopurinol nucleosides and 3-cyanothiopurinol ribonucleoside. They demonstrate broad-spectrum in vitro antiviral and antitumor activity, making them potential candidates for further pharmaceutical research (Cottam et al., 1984).

Efficient Synthesis Techniques

• An efficient and original synthesis method for various 3,5-disubstituted 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines has been developed. This includes the use of 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one as a common starting material. These methods facilitate the creation of diverse compounds with potential biological relevance, including potent Pim1 kinase inhibitors (Jismy et al., 2020).

Potential in Cancer Treatment

• A series of 4-bromo derivatives of pyrazolo[3,4-d]pyrimidines, including analogs similar in structure to 3-bromo-5-methyl-2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, have shown promise in treating the Bcr-Abl T315I mutant in cancer. These compounds exhibit high activity in cell-free assays and potency against T315I Bcr-Abl expressing cells, suggesting their potential application in cancer therapeutics (Radi et al., 2013).

Anti-Microbial Properties

• Research on pyrazolo[1,5-a]pyrimidines derivatives has also extended into the antimicrobial domain. Certain pyrazolo[3,4-d]pyrimidine analogs have demonstrated significant activity against various microbial strains, suggesting their utility in antimicrobial treatments (Abunada et al., 2008).